Cas no 714278-09-8 (1-(3-CHLORO-4-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE)

• Product Name: 1-(3-CHLORO-4-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• CAS No: 714278-09-8
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 892257
• PubChem ID: 974661
• Update Time: 2025-05-19

1-(3-CHLORO-4-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-4-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 1-(3-chloro-4-methylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• AC1LJHJZ
• AG-C-34392
• Ambcb7918250
• BBL024968
• CTK7H8930
• MolPort-002-040-738
• STL286544
• AKOS000113720
• VS-07953
• DTXSID90359594
• SR-01000286002
• CS-0363480
• starbld0036652
• 714278-09-8
• SR-01000286002-1

• Inchi： 1S/C14H14ClNO/c1-9-4-5-13(7-14(9)15)16-10(2)6-12(8-17)11(16)3/h4-8H,1-3H3
• InChI Key： AFKUUBLZHRTPBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 247.07600
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.86840

Additional information on 1-(3-CHLORO-4-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE

Chemical Profile of 1-(3-CHLORO-4-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE (CAS No. 714278-09-8)

1-(3-CHLORO-4-METHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE, identified by its CAS number 714278-09-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivative class, characterized by a five-membered heterocyclic ring containing nitrogen. The presence of a carbaldhyde functional group at the 3-position and substituents such as 3-chloro-4-methylphenyl and 2,5-dimethyl enhances its structural complexity and potential biological activity. The unique combination of aromatic and heterocyclic moieties makes this molecule a promising candidate for further investigation in drug discovery and synthetic chemistry.

The 3-chloro-4-methylphenyl substituent introduces electrophilic characteristics to the aromatic ring, which can be exploited in various chemical transformations. This moiety is particularly interesting because it allows for selective functionalization, enabling the synthesis of more complex derivatives. In recent years, researchers have been exploring the use of chlorinated aromatic compounds in the development of novel therapeutic agents due to their ability to interact with biological targets in multiple ways. The 2,5-dimethyl group on the pyrrole ring further modulates the electronic properties of the molecule, influencing its reactivity and solubility profiles. These structural features make 1-(3-chloro-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde a versatile intermediate in organic synthesis.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Pyrrole derivatives have been widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The carbaldhyde group is particularly noteworthy because it can participate in various chemical reactions, such as condensation reactions with amines to form Schiff bases or undergo oxidation to yield carboxylic acids. These transformations are crucial for the synthesis of more complex molecules that may exhibit enhanced biological activity. Recent studies have shown that pyrrole-based compounds can interact with enzymes and receptors in unique ways, making them attractive candidates for drug development.

In the context of drug discovery, 1-(3-chloro-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde could serve as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have been exploring its use in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. The electrophilic nature of the carbaldhyde group allows for facile reactions with nucleophiles, enabling the introduction of additional functional groups that can enhance binding affinity to biological targets. Furthermore, the presence of the 3-chloro-4-methylphenyl moiety provides a scaffold for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

The synthetic utility of this compound is also worth mentioning. The combination of a pyrrole ring with aromatic substituents offers a rich palette of reaction possibilities. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or alkyl groups onto the aromatic ring, expanding the structural diversity of potential derivatives. Additionally, nucleophilic substitution reactions at the chlorine atom can be used to introduce other functional groups, further diversifying the chemical space accessible through this intermediate. These synthetic strategies are particularly valuable in medicinal chemistry where structural diversity is often correlated with improved biological activity.

Recent advancements in computational chemistry have also highlighted the importance of 1-(3-chloro-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde as a building block for drug discovery. Molecular modeling studies have shown that this compound can interact with various biological targets through multiple binding modes, suggesting its potential as a lead compound or scaffold for further optimization. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity, guiding chemists in their efforts to develop more effective therapeutic agents.

The role of this compound in academic research is also noteworthy. Universities and research institutions worldwide are investigating novel pyrrole derivatives as part of their drug discovery programs. The unique structural features of 1-(3-chloro-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde make it an attractive candidate for these studies due to its potential biological activity and synthetic versatility. Researchers are exploring its use in various contexts, from developing new antibiotics to creating targeted therapies for chronic diseases such as cancer and neurodegenerative disorders.

The industrial application of this compound is also gaining traction as pharmaceutical companies seek new intermediates for drug development. The ability to produce 1-(3-chloro-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde on a scalable basis has made it an attractive option for large-scale synthesis programs. Advances in catalytic processes and green chemistry principles have enabled more efficient production methods, reducing costs and environmental impact while maintaining high yields and purity standards.

In conclusion,1-(3-chloro-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 714278-09-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and drug discovery. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Recent research highlights its importance as a building block for drug development programs both academically and industrially. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in shaping future advances in medicine.